1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE

• IUPAC Name: 1-[4-(4-tert-butylphenyl)sulfonylpiperazin-1-yl]propan-1-one
• InChI: InChI=1S/C17H26N2O3S/c1-5-16(20)18-10-12-19(13-11-18)23(21,22)15-8-6-14(7-9-15)17(2,3)4/h6-9H,5,10-13H2,1-4H3
• InChI Key: FVENQHWAQNQXOB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE is a synthetic organic compound that features a piperazine ring substituted with a sulfonyl group and a tert-butylphenyl group

Preparation Methods

The synthesis of 1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE typically involves the following steps:

Starting Materials: The synthesis begins with 4-tert-butylphenol and piperazine.

Sulfonylation: The 4-tert-butylphenol is sulfonylated using a sulfonyl chloride reagent to introduce the sulfonyl group.

Coupling Reaction: The sulfonylated intermediate is then reacted with piperazine under appropriate conditions to form the desired compound.

Purification: The final product is purified using techniques such as column chromatography to achieve high purity.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and efficiency.

Chemical Reactions Analysis

1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield the corresponding sulfonic acid and piperazine derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders and inflammation.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biological Studies: The compound is used in studies to understand its interactions with biological targets, such as enzymes and receptors.

Industrial Applications: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE involves its interaction with molecular targets such as enzymes and receptors. The sulfonyl group and piperazine ring play crucial roles in binding to these targets, modulating their activity. The compound may inhibit or activate specific pathways, leading to its observed effects in biological systems.

Comparison with Similar Compounds

1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE can be compared with other similar compounds, such as:

4-tert-Butylphenol: A precursor in the synthesis of the target compound, known for its use in polymer chemistry.

4-tert-Butylacetophenone: Another related compound used in organic synthesis and as an intermediate in the production of pharmaceuticals.

Sulfonylpiperazines: A class of compounds with similar structural features, used in medicinal chemistry for their pharmacological properties.

The uniqueness of 1-(4-{[4-(TERT-BUTYL)PHENYL]SULFONYL}PIPERAZINO)-1-PROPANONE lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.